3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine
Overview
Description
“3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine” is a chemical compound with the molecular formula C10H11N3 . It is also known by other names such as 1-Phenyl-3-methyl-5-aminopyrazole, 5-Amino-3-methyl-1-phenylpyrazole, and 3-methyl-1-phenylpyrazol-5-ylamine .
Synthesis Analysis
The synthesis of derivatives of “3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine” has been reported in the literature . For instance, 4,4ʹ-(Arylmethylene)bis(1H-pyrazol-5-ols) derivatives were synthesized by a three-component reaction of 3-methyl-1-phenyl-5-pyrazolone with various benzaldehydes, catalyzed by sodium acetate at room temperature .Molecular Structure Analysis
The molecular structure of “3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine” can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
The molecular weight of “3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine” is 173.2144 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Cytotoxic Agents for Cancer Therapy
The compound has been utilized in the design and synthesis of novel derivatives that exhibit potential as cytotoxic agents. These derivatives have been tested against human breast cancer cell lines and have shown promising results, with some demonstrating greater efficacy than standard drugs like cisplatin .
Antileishmanial and Antimalarial Activities
Derivatives of 3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine have been synthesized and evaluated for their antileishmanial and antimalarial activities. Some compounds have shown superior activity compared to standard drugs, making them potential candidates for the development of new treatments for these diseases .
Antioxidant Properties
Research has indicated that certain derivatives of this compound possess significant antioxidant properties. These derivatives have been synthesized and tested for their radical scavenging activity, with some proving to be more active than ascorbic acid, which is commonly used as a standard .
Antiviral Activity
The compound has been used to create derivatives that act as inhibitors of the reverse transcriptase enzyme, which is crucial in the replication of viruses. This suggests potential applications in the development of antiviral drugs .
Therapeutic Potential in Various Diseases
The pyrazole ring, which is a part of the 3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine structure, is known for its wide range of biological activities. It has been associated with therapeutic potential in various diseases, including cancer, as many drugs on the market contain this structural motif .
Molecular Docking Studies
Molecular docking studies have been conducted to understand the interaction of derivatives with biological targets. These studies help justify the biological activity observed in vitro and in vivo, providing a deeper understanding of the compound’s potential as a pharmacophore .
Mechanism of Action
properties
IUPAC Name |
5-methyl-2,4-diphenylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3/c1-12-15(13-8-4-2-5-9-13)16(17)19(18-12)14-10-6-3-7-11-14/h2-11H,17H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMKCZUXCQWLBOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C2=CC=CC=C2)N)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50347235 |
Source
|
| Record name | 3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50347235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
31.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24827930 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine | |
CAS RN |
58314-81-1 |
Source
|
| Record name | 3-Methyl-1,4-diphenyl-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50347235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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